n-[2-(Oxan-2-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[2-(oxan-2-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C10H17NO2/c1-2-10(12)11-7-6-9-5-3-4-8-13-9/h2,9H,1,3-8H2,(H,11,12)
• InChI Key: UXBWKGOYGJTKAI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC1CCCCO1
• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol

Description

N-[2-(Oxan-2-yl)ethyl]prop-2-enamide, also known as OEPE, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. OEPE belongs to the family of amides and is synthesized through a multi-step process involving the reaction of amine and carboxylic acid. In

Mechanism of Action

The mechanism of action of n-[2-(Oxan-2-yl)ethyl]prop-2-enamide is not fully understood. However, studies have shown that n-[2-(Oxan-2-yl)ethyl]prop-2-enamide can induce apoptosis in cancer cells by activating the caspase pathway. n-[2-(Oxan-2-yl)ethyl]prop-2-enamide has also been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
n-[2-(Oxan-2-yl)ethyl]prop-2-enamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that n-[2-(Oxan-2-yl)ethyl]prop-2-enamide can induce DNA damage and inhibit cell proliferation in cancer cells. n-[2-(Oxan-2-yl)ethyl]prop-2-enamide has also been shown to reduce the production of reactive oxygen species in cells, which can have a protective effect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using n-[2-(Oxan-2-yl)ethyl]prop-2-enamide in lab experiments is its relatively low toxicity compared to other anti-cancer agents. This makes it a potentially safer alternative for cancer treatment. However, the low yield of the synthesis process and the limited availability of the compound can be a limitation for lab experiments.

Future Directions

There are several future directions for research on n-[2-(Oxan-2-yl)ethyl]prop-2-enamide. One area of research is to further investigate its mechanism of action and identify potential targets for cancer treatment. Another area of research is to explore the potential of n-[2-(Oxan-2-yl)ethyl]prop-2-enamide in combination with other anti-cancer agents for more effective treatment. Additionally, further research is needed to explore the potential of n-[2-(Oxan-2-yl)ethyl]prop-2-enamide in the treatment of other diseases such as inflammatory diseases and neurodegenerative diseases.
Conclusion
n-[2-(Oxan-2-yl)ethyl]prop-2-enamide is a chemical compound that has shown promise in various scientific research fields, particularly in the treatment of cancer and inflammatory diseases. Its multi-step synthesis process and potential therapeutic applications make it an interesting compound for further research. However, more research is needed to fully understand its mechanism of action and potential applications in various disease treatments.

Synthesis Methods

The synthesis of n-[2-(Oxan-2-yl)ethyl]prop-2-enamide involves a multi-step process that starts with the reaction of oxane-2-carboxylic acid with thionyl chloride to form oxane-2-carbonyl chloride. The resulting compound is then reacted with 2-aminoethanol to form N-(2-hydroxyethyl)oxane-2-carboxamide. Finally, the compound is reacted with acrolein to form n-[2-(Oxan-2-yl)ethyl]prop-2-enamide. The overall yield of the synthesis process is approximately 20%.

Scientific Research Applications

N-[2-(Oxan-2-yl)ethyl]prop-2-enamide has been shown to have potential therapeutic applications in various scientific research fields. One of the most promising areas of research is its potential as an anti-cancer agent. Studies have shown that n-[2-(Oxan-2-yl)ethyl]prop-2-enamide has cytotoxic effects on various cancer cell lines, including breast, prostate, and lung cancer cells. n-[2-(Oxan-2-yl)ethyl]prop-2-enamide has also been shown to inhibit the growth of tumors in mice models.
Another area of research where n-[2-(Oxan-2-yl)ethyl]prop-2-enamide shows promise is in the treatment of inflammatory diseases. Studies have shown that n-[2-(Oxan-2-yl)ethyl]prop-2-enamide has anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. This makes n-[2-(Oxan-2-yl)ethyl]prop-2-enamide a potential candidate for the treatment of diseases such as rheumatoid arthritis and inflammatory bowel disease.